Cas no 2138247-13-7 (3-(2-amino-1H-imidazol-1-yl)methylazepan-2-one)

• Product Name: 3-(2-amino-1H-imidazol-1-yl)methylazepan-2-one
• CAS No: 2138247-13-7
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 6409863
• PubChem ID: 165479480
• Update Time: 2025-06-08

3-(2-amino-1H-imidazol-1-yl)methylazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-1H-imidazol-1-yl)methylazepan-2-one
• EN300-1113096
• 2138247-13-7
• 3-[(2-amino-1H-imidazol-1-yl)methyl]azepan-2-one

• Inchi： 1S/C10H16N4O/c11-10-13-5-6-14(10)7-8-3-1-2-4-12-9(8)15/h5-6,8H,1-4,7H2,(H2,11,13)(H,12,15)
• InChI Key： VWEAGPZEAVYQMJ-UHFFFAOYSA-N
• SMILES： O=C1C(CN2C=CN=C2N)CCCCN1

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(2-amino-1H-imidazol-1-yl)methylazepan-2-one

Comprehensive Overview of 3-(2-amino-1H-imidazol-1-yl)methylazepan-2-one (CAS No. 2138247-13-7): Structure, Applications, and Research Insights

The compound 3-(2-amino-1H-imidazol-1-yl)methylazepan-2-one (CAS No. 2138247-13-7) is a heterocyclic organic molecule featuring a unique fusion of an imidazole ring and an azepanone scaffold. This structural complexity has garnered significant interest in pharmaceutical and biochemical research due to its potential as a bioactive intermediate. The presence of both amino and carbonyl functional groups enables diverse reactivity, making it a versatile candidate for drug discovery and material science applications.

In recent years, the demand for imidazole-derived compounds like 3-(2-amino-1H-imidazol-1-yl)methylazepan-2-one has surged, driven by their role in designing kinase inhibitors and GPCR modulators. Researchers are particularly intrigued by its potential in targeting neurodegenerative pathways, a hot topic in 2024 given the global focus on aging populations and brain health. Its azepanone core also aligns with trends in macrocyclic drug development, a field gaining traction due to improved metabolic stability and selectivity.

Synthetic routes to CAS 2138247-13-7 often involve multicomponent reactions or catalytic cyclization, with recent studies emphasizing green chemistry approaches to reduce environmental impact. Analytical characterization typically employs LC-MS and NMR spectroscopy, while computational studies explore its 3D pharmacophore properties. These methodologies address frequently searched queries like "how to characterize novel heterocycles" or "sustainable synthesis of nitrogen-containing compounds."

The compound's hydrogen-bonding capacity makes it valuable in crystal engineering, another trending area in materials science. Patent literature reveals applications in OLED materials and biodegradable polymers, responding to industry demands for eco-friendly alternatives. Notably, its logP and solubility profile (common search terms among medicinal chemists) suggest balanced lipophilicity for drug delivery systems.

Ongoing preclinical studies investigate 3-(2-amino-1H-imidazol-1-yl)methylazepan-2-one as a scaffold for anti-inflammatory agents, capitalizing on the imidazole moiety's known interactions with COX enzymes. This aligns with current consumer health interests in non-opioid pain management solutions. The compound's chiral centers also make it relevant to asymmetric catalysis research, addressing pharmaceutical industry needs for enantioselective synthesis.

From a commercial perspective, suppliers highlight CAS 2138247-13-7 as a high-purity research chemical with strict QC protocols, responding to laboratory purchasers' frequent searches for "certified reference standards." Storage recommendations emphasize moisture-sensitive handling, a practical consideration often queried by bench chemists. The compound's stability under various pH conditions (another common research question) has been documented in recent ADMET studies.

Emerging applications in bioconjugation chemistry leverage the compound's primary amine group for proteomics research, connecting to the booming field of precision medicine. Its potential as a linker molecule in ADC (antibody-drug conjugate) development has sparked particular interest, coinciding with 2024's oncology research trends. These facets position 3-(2-amino-1H-imidazol-1-yl)methylazepan-2-one as a multifaceted tool in next-generation therapeutic development.